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Compound of Interest

Compound Name: Musk Xylene-d9

Cat. No.: B13857004

Essential Safety and Handling Guide for Musk
Xylene-d9

This guide provides immediate and essential safety protocols for laboratory personnel,
researchers, and drug development professionals handling Musk Xylene-d9. Adherence to
these procedures is critical for ensuring personal safety and minimizing environmental impact.

Musk Xylene-d9, a deuterated form of Musk Xylene, is a synthetic fragrance compound. While
its primary form is a crystalline solid, it is often supplied as a solution in acetonitrile.[1][2][3][4]
Both the solid and its solutions present significant health and safety risks that demand careful
management.

Hazard Identification and Classification

Musk Xylene is classified with multiple hazards. It is suspected of causing cancer and is
considered an explosive.[5][6] The common solution in acetonitrile is highly flammable and
harmful if swallowed, inhaled, or in contact with skin, in addition to causing serious eye
irritation.[1] It is also very toxic to aquatic life with long-lasting effects.[6][7]

GHS Hazard Pictograms
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Pictogram Hazard
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wialt text Harmful/Irritant[7]

wialt text Hazardous to the aquatic environment[6][7]

Hazard Statements:

H201: Explosive; mass explosion hazard.[6]

e H351: Suspected of causing cancer.[6]

e H410: Very toxic to aquatic life with long lasting effects.[6]
o Harmful if swallowed, in contact with skin or if inhaled.[1]
o Causes serious eye irritation.[1]

» Highly flammable liquid and vapour (when in acetonitrile solution).[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties for both Musk Xylene and its
deuterated form are provided below for easy reference.
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Property Value Source

Musk Xylene-d9

Molecular Formula C12D9HeN306 [8]

Molecular Weight 306.32 g/mol [8]
Neat (often in acetonitrile

Appearance _ [8]
solution)

Musk Xylene (Non-deuterated)

Molecular Formula C12H15N306 [21[7]

Molecular Weight 297.26 g/mol [21[7]
White to pale yellow crystalline

Appearance ) [4107]
solid

Melting Point 112.5-1145°C [7]

B Insoluble in water; soluble in
Solubility ) [21[31[4]
ethanol and organic solvents

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial. The following step-by-step plans
provide clear guidance for laboratory operations.

Personal Protective Equipment (PPE)

The selection and proper use of PPE is the primary barrier against exposure. The following
table outlines the minimum required PPE.
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Body Part PPE Specification Rationale
Hand Chemical-resistant gloves Prevents skin contact, which
ands
(e.g., Nitrile, Neoprene).[9] can be harmful.[1][7]
Chemical safety goggles or a Protects against splashes and
Eyes/Face ) S
face shield.[6] eye irritation.[1]
Lab coat. Consider a chemical-  Protects against spills and
Body resistant apron or suit for contamination of personal

larger quantities.[10]

clothing.

Respiratory

Use in a well-ventilated area or
chemical fume hood. A
respirator may be necessary if

ventilation is inadequate.[4][6]

Prevents inhalation of harmful

vapors or dust.[1][7]

Step-by-Step Handling Protocol

e Preparation:

o Read and understand the Safety Data Sheet (SDS) for Musk Xylene-d9.

o Ensure a chemical fume hood is operational and available.

o Assemble all necessary equipment and PPE before handling the chemical.

o Designate a specific area for handling.

e Handling:

o Don all required PPE as specified in the table above.

o Conduct all work with Musk Xylene-d9 within a certified chemical fume hood to minimize

inhalation exposure.[4]

o Avoid the formation of dust if handling the solid form.[11]
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o If working with a solution, be mindful of its flammability and keep it away from ignition
sources.[1][6]

o Use the smallest quantity necessary for the experiment.

o Keep containers tightly closed when not in use.[4]

e Post-Handling:
o Decontaminate all surfaces and equipment after use.

o Remove PPE carefully to avoid cross-contamination and wash hands thoroughly with soap
and water.[4]

o Store Musk Xylene-d9 in its original, tightly sealed container in a cool, dry, and well-
ventilated area away from heat, light, and incompatible materials.[1][4]

Disposal Plan

e Waste Segregation:

o All waste contaminated with Musk Xylene-d9, including empty containers, used PPE, and
experimental residues, must be collected in a designated, labeled hazardous waste
container.

e Disposal Procedure:
o Dispose of the hazardous waste through an approved waste disposal company.[6]

o Do not dispose of Musk Xylene-d9 down the drain or in regular trash, as it is very toxic to
aqguatic life.[6][7]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Contingency Planning: Spills and Exposure

Accidents can happen, and a clear plan is essential for a rapid and effective response.
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Spill Response

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[11]

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, absorb the material with an inert absorbent such as sand or earth.

[4] Prevent the spill from entering drains or waterways.[4]

e Clean-Up: Wearing appropriate PPE, carefully collect the absorbed material and

contaminated soil into a labeled hazardous waste container.

o Decontaminate: Clean the spill area thoroughly.

First Aid Measures

Exposure Route First Aid Procedure

Source

Move the person to fresh air. If
Inhalation symptoms persist, seek

medical attention.

[4]

Remove contaminated clothing

immediately. Wash the affected
Skin Contact area with plenty of soap and

water. Seek medical advice if

irritation develops.

[4]

Immediately flush eyes with

plenty of water for at least 15
Eye Contact minutes, removing contact

lenses if present and easy to

do. Seek medical attention.

[4][6]

Rinse mouth with water. Do

NOT induce vomiting. Seek
Ingestion immediate medical attention

and show the container or

label.

[4]16]
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Safe Handling Workflow Diagram

The following diagram illustrates the logical flow for the safe handling of Musk Xylene-d9, from
preparation to disposal.
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Caption: Workflow for the safe handling of Musk Xylene-d9 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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